Cas no 9029-90-7 (Carnitine acetyltransferase)

• Product Name: Carnitine acetyltransferase
• CAS No: 9029-90-7
• Molecular Formula: C₇₉H₁₄₁NO₁₀
• Molecular Weight: 1264.96556639671
• CID: 805348
• PubChem ID: 168009949

Carnitine acetyltransferase Properties

Names and Identifiers

• Acetyltransferase,carnitine
• Carnitine Acetyltransferase from pigeon breast muscle
• CARNITINE ACETYLTRANSFERASE
• Acetyl-Co-A:carnitine-O-acetyltransferase
• CrAT
• Acetyl-CoA-carnitine O-acetyltransferase
• Acetylcarnitine transferase
• Carnitine acetyl coenzyme A transferase
• Carnitine acetylase
• Carnitine-acetyl-CoA transferase
• E.C. 2.3.1.7
• carnitine acetyltransferase from pigeon breast M.,~100 U/mg
• Carnitine Acetyltransferase pigeon breast muscle
• Acetyltransferase, carnitine
• CARNITINE ACETYLTRANSFERASEFROM PIGEON B REAST MUSC
• Acetyl-Co-A:carnitine-O-acetyltransferase, CrAT
• HexCer 52:5;3O(FA 21:2)
• 9029-90-7
• Acetyltransferase, carnitine (9CI)
• Acetyl-CoA-carnitine O-acetyltransferases
• Acetylcarnitine transferases
• Carnitine acetyl coenzyme A transferases
• Carnitine acetylases
• Carnitine acetyltransferases
• Carnitine-acetyl-CoA transferases
• EC 2.3.1.7
• Protein CRAT
• Proteins, CRAT
• WHVUIHNRVCVHRN-UHFFFAOYSA-N

• MDL： MFCD00130725
• InChIKey： WHVUIHNRVCVHRN-UHFFFAOYSA-N
• Inchi： 1S/C79H141NO10/c1-3-5-7-9-11-13-14-15-16-17-38-41-44-47-51-55-59-63-67-75(84)88-68-64-60-56-52-48-45-42-39-36-34-32-30-28-26-24-22-20-18-19-21-23-25-27-29-31-33-35-37-40-43-46-50-54-58-62-66-74(83)80-71(72(82)65-61-57-53-49-12-10-8-6-4-2)70-89-79-78(87)77(86)76(85)73(69-81)90-79/h4,6,12-14,16-17,20,22,26,28,49,61,65,71-73,76-79,81-82,85-87H,3,5,7-11,15,18-19,21,23-25,27,29-48,50-60,62-64,66-70H2,1-2H3,(H,80,83)
• SMILES： O1C(C(C(C(C1CO)O)O)O)OCC(C(C=CCCC=CCCC=CC)O)NC(CCCCCCCCCCCCCCCCCCCC=CCC=CCCCCCCCCCCCCCOC(CCCCCCCCCC=CCC=CCCCCCC)=O)=O

Computed Properties

• Exact Mass: 1264.05554969g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 67
• Monoisotopic Mass: 1264.05554969g/mol
• Heavy Atom Count: 90
• Complexity: 1780
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 7
• Covalently-Bonded Unit Count: 1
• XLogP3: 25
• Topological Polar Surface Area: 175Ų

Experimental Properties

• Color/Form: ≥0.4 mg/mL
• Density: 1.00 g/mL at 20 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters